Cas no 56029-18-6 ((2E)-2-amino-3-{[(E)-phenylmethylidene]amino}but-2-enedinitrile)
56029-18-6 structure
Product Name:(2E)-2-amino-3-{[(E)-phenylmethylidene]amino}but-2-enedinitrile
(2E)-2-amino-3-{[(E)-phenylmethylidene]amino}but-2-enedinitrile Chemical and Physical Properties
Names and Identifiers
-
- (2E)-2-amino-3-{[(E)-phenylmethylidene]amino}but-2-enedinitrile
- 2-amino-3-(benzylideneamino)but-2-enedinitrile
- 1-benzylideneamino-2-amino-1,2-dicyanoethylene
- 3-Amino-2-benzylidenamino-cis-butendisaeure-dinitril
- Benzylidendiaminomaleonitril
- Ethanamine,1-chloro-2,2,2-trifluoro-N-(phenylmethylene)
- N-benzylidene-1-chloro-2,2,2-trifluoroethylamine
- N-benzylidene-2,2,2-trifluoro-1-chloroethylamine
- N-benzylidene-2,3-diaminomaleonitrile
- N-Benzylidenediaminomaleonitrile
- NSC174796
- IDI1_017341
- HMS1447O14
- SCHEMBL17763695
- NSC-174796
- 2-Amino-3-[(phenylmethylene)amino]-2-butenedinitrile
- (E)-2-amino-3-(benzylideneamino)but-2-enedinitrile
- 56029-18-6
- (2E)-2-amino-3-[(phenylmethylidene)amino]but-2-enedinitrile
-
- Inchi: 1S/C11H8N4/c12-6-10(14)11(7-13)15-8-9-4-2-1-3-5-9/h1-5,8H,14H2/b11-10+,15-8+
- InChI Key: GYKRAPATCHYXOP-OQYPFEDXSA-N
- SMILES: N(/C(/C#N)=C(\C#N)/N)=C\C1C=CC=CC=1
Computed Properties
- Exact Mass: 196.07500
- Monoisotopic Mass: 196.074896272g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 368
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 86Ų
Experimental Properties
- PSA: 85.96000
- LogP: 2.02326
(2E)-2-amino-3-{[(E)-phenylmethylidene]amino}but-2-enedinitrile Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
56029-18-6 ((2E)-2-amino-3-{[(E)-phenylmethylidene]amino}but-2-enedinitrile) Related Products
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